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Compound of Interest

Compound Name: Denifanstat

Cat. No.: B611513 Get Quote

This document provides comprehensive, step-by-step guidance for the safe and proper

disposal of Denifanstat (also known as TVB-2640), a research-grade fatty acid synthase

(FASN) inhibitor. Adherence to these procedures is critical for maintaining laboratory safety,

ensuring regulatory compliance, and protecting the environment. This guide is intended for

researchers, scientists, and drug development professionals who handle this compound.

Denifanstat: Key Chemical and Safety Data
While Denifanstat is not classified as a hazardous substance or mixture according to the

Globally Harmonized System (GHS), it is imperative to handle it with the care afforded to all

laboratory chemicals.[1][2] The following table summarizes its key properties.
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Property Data

Chemical Name

4-[1-[4-cyclobutyl-2-methyl-5-(5-methyl-1H-

1,2,4-triazol-3-yl)benzoyl]piperidin-4-

yl]benzonitrile

Synonyms TVB-2640, FASN-IN-2, ASC-40

Molecular Formula C₂₇H₂₉N₅O

Molecular Weight 439.6 g/mol

CAS Number
1399177-37-7 (Note: Some sources may use

other CAS numbers for related compounds)

Appearance Solid Powder

Hazard Classification Not a hazardous substance or mixture[1][2]

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.[3] Keep container tightly sealed.[1]

Step-by-Step Disposal Protocol for Denifanstat
This protocol outlines the necessary steps for the disposal of unused Denifanstat powder,

contaminated labware, and solutions.

Step 1: Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure appropriate PPE is worn.

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Identification and Segregation
Properly identify and segregate Denifanstat waste to ensure it enters the correct disposal

stream.
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Unused/Expired Denifanstat Powder: This is the primary chemical waste. It should not be

mixed with other chemical wastes unless compatible.

Contaminated Labware: This includes items such as weigh boats, spatulas, pipette tips, and

any glassware that has come into direct contact with Denifanstat.

Empty Containers: Original product vials or bottles.

Solutions: Any prepared solutions containing Denifanstat.

Step 3: Preparing Solid Waste for Disposal
Collect Solid Waste: Place unused Denifanstat powder and grossly contaminated

disposable items (e.g., weigh paper, gloves) into a designated, sealable waste container.

Container Choice: Use a sturdy, leak-proof container that is compatible with the chemical. A

high-density polyethylene (HDPE) container is a suitable choice.

Labeling: Clearly label the container with the words "Non-Hazardous Chemical Waste," the

full chemical name "Denifanstat," and the approximate quantity. Follow your institution's

specific labeling requirements.

Step 4: Decontaminating and Disposing of Labware
Reusable Glassware:

Rinse with a suitable solvent, such as ethanol or acetone, to remove residual Denifanstat.

Collect the solvent rinse (rinsate) and dispose of it as chemical waste.

Proceed with standard washing procedures for the glassware.

Empty Product Containers:

Triple-rinse the empty container with a suitable solvent (e.g., ethanol).[4]

Collect the rinsate for disposal as chemical waste.
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After triple-rinsing, deface or remove the original label to prevent accidental reuse.[5] The

clean, empty container can then typically be disposed of in regular laboratory glass or

solid waste bins.[3]

Step 5: Managing Liquid Waste
Solutions of Denifanstat: Collect all solutions containing Denifanstat in a designated,

sealed, and clearly labeled waste container.

Environmental Precautions: Do not discharge Denifanstat solutions down the drain or into

any water courses.[1]

Labeling: Label the liquid waste container with "Non-Hazardous Chemical Waste," the full

chemical name "Denifanstat," the solvent(s) used, and the estimated concentration.

Step 6: Final Disposal
Institutional Procedures: The final and most critical step is to follow your institution's specific

procedures for chemical waste disposal. Contact your Environmental Health and Safety

(EHS) department to arrange for a pickup of the prepared waste containers.[1][5]

Do Not Dispose in Regular Trash: Although classified as non-hazardous, it is best practice

for research chemicals like Denifanstat not to be disposed of in the regular trash to avoid

any potential environmental contamination or unforeseen reactions.[6]

Denifanstat Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Denifanstat and related materials.
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Step 2: Identify Waste Type

Steps 3-5: Segregate and Prepare for Disposal

Step 6: Final Disposal

Start: Denifanstat Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

What is the form of the waste?

Unused Powder or
Contaminated Solids

Solid

Solutions Containing
Denifanstat

Liquid

Empty Original
Container

Empty Container

Place in a labeled, sealed
'Non-Hazardous Chemical Waste' container.

Collect in a labeled, sealed
'Non-Hazardous Liquid Waste' container.

DO NOT pour down the drain.

Triple-rinse with solvent.
Collect rinsate as liquid waste.

Deface label.

Arrange for pickup by your
Institution's EHS/Waste Management.

Dispose of clean, defaced container
in appropriate lab trash (glass/plastic).

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Denifanstat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b611513?utm_src=pdf-custom-synthesis
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.otago.ac.nz/__data/assets/pdf_file/0015/505401/laboratory-chemical-waste-disposal-guidelines.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b611513#denifanstat-proper-disposal-procedures
https://www.benchchem.com/product/b611513#denifanstat-proper-disposal-procedures
https://www.benchchem.com/product/b611513#denifanstat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611513?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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